(E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-[4-[(4-nitrophenyl)methylideneamino]anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C17H15N3O5/c21-16(9-10-17(22)23)19-14-5-3-13(4-6-14)18-11-12-1-7-15(8-2-12)20(24)25/h1-8,11H,9-10H2,(H,19,21)(H,22,23)
• InChI Key: FUYWNUOIPOWIHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NC2=CC=C(C=C2)NC(=O)CCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C17H15N3O5
• Molecular Weight: 341.32 g/mol

Description

(E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid, also known as NB-3, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of β-lactamase inhibitors and has been shown to possess antibacterial activity against various bacterial strains.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to (E)-4-((4-((4-nitrobenzylidene)amino)phenyl)amino)-4-oxobutanoic acid have been explored in various studies. These compounds are synthesized through reactions involving nitrobenzylidene derivatives and analyzed using spectroscopic and crystallographic techniques. The structural aspects are described with elemental analysis and techniques like FT-IR, UV–Vis, NMR, Mass, and fluorescence spectroscopy. The synthesized compounds exhibit properties such as non-electrolytic nature and thermal decomposition leading to specific end products like SnO2 (Devi, Yadav, & Singh, 2019).

Antimicrobial and Antioxidant Activities

These compounds have been evaluated for in vitro antimicrobial activities against various bacterial and fungal strains, showing that the organotin(IV) complexes derived from related Schiff base ligands possess enhanced antimicrobial activity. Additionally, the compounds exhibit antioxidant properties through free radical scavenging assays, indicating potential for drug development (Devi, Yadav, & Singh, 2019).

Anti-inflammatory Potential

The anti-inflammatory potential of these compounds has also been investigated. Studies using the egg albumin method to evaluate the inhibition of protein denaturation suggest that the metal complexes of related Schiff base ligands may have significant anti-inflammatory properties, offering insights into their potential therapeutic applications (Devi, Yadav, & Singh, 2019).

Molecular Docking and Biological Activities

Molecular docking studies, alongside vibrational, structural, electronic, and optical analyses, provide insights into the interactions and biological activities of these compounds. Such investigations reveal their role in inhibiting specific growth factors and suggest their potential in pharmacological applications, emphasizing the versatility of these compounds in scientific research (Vanasundari et al., 2018).